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Cat. No.: B1260581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Potassium lactate, a salt of lactic acid, is utilized in various industries, including food and

pharmaceuticals. In biological systems, it readily dissociates into potassium (K⁺) and lactate

(C₃H₅O₃⁻) ions. The metabolic fate of potassium lactate is therefore determined by the

distinct pathways of these two components. Lactate is a pivotal metabolite, serving as a key

energy source and a signaling molecule. Its degradation is intricately linked to central carbon

metabolism, primarily through its conversion to pyruvate. The potassium ion, a major

intracellular cation, plays a crucial role in maintaining cellular membrane potential and is

regulated through renal and extrarenal mechanisms. This guide provides a comprehensive

overview of the degradation pathways of lactate derived from potassium lactate, the

physiological role of the potassium ion, quantitative data on key enzymes, detailed

experimental protocols for metabolic analysis, and visual diagrams of the relevant pathways.

Dissociation and Bioavailability
In aqueous physiological environments, potassium lactate fully dissociates into its constituent

ions: potassium (K⁺) and lactate (C₃H₅O₃⁻).
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Sample Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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